5,6-dichloro-2,3-dihydro-1H-indole
Overview
Description
5,6-Dichloroindoline, also known as 5,6-Dichloroindoline-2,3-dione, is a chemical compound with the CAS Number: 1677-48-1 . It has a molecular weight of 216.02 and its IUPAC name is 5,6-dichloro-1H-indole-2,3-dione .
Molecular Structure Analysis
The molecular structure of 5,6-Dichloroindoline consists of an indole ring substituted with two chlorine atoms at positions 5 and 6 . The InChI code for this compound is 1S/C8H3Cl2NO2/c9-4-1-3-6 (2-5 (4)10)11-8 (13)7 (3)12/h1-2H, (H,11,12,13) .Physical and Chemical Properties Analysis
5,6-Dichloroindoline is a solid at room temperature . The storage temperature is recommended to be at room temperature in a sealed, dry environment .Scientific Research Applications
Synthesis and Chemical Studies
- Synthesis of Seco-Cyclopropyltetrahydroquinolines : 5,6-Dichloroindoline derivatives are used in synthesizing seco-cyclopropyltetrahydroquinolines, which have relevance in the study of DNA alkylation pharmacophores like CC-1065 and the duocarmycins (Pati et al., 2004).
- Preparation of Hydantoins : The compound has been utilized in the eco-friendly mechanochemical preparation of hydantoins from amino esters, a process significant for pharmaceutical synthesis (Konnert et al., 2014).
Biological and Pharmacological Research
- Rooting Promoters : 5,6-Dichloroindole-3-acetic acid, a derivative of 5,6-Dichloroindoline, shows strong rooting-promoting activity in plant cuttings, indicating potential agricultural applications (Katayama et al., 2010).
- Anticancer Agents : Various 5,6-Dichloroindoline derivatives have been synthesized and tested for their potential as anticancer agents, showing promise in targeting specific cancer cell lines (Rezk et al., 2016).
- Anticonvulsant Activity : 5,6-Dichloroindoline derivatives have been studied for their anticonvulsant properties, showing effectiveness comparable to standard drugs in certain cases (Mallikarjuna et al., 2007).
- Photovoltaic Properties : Derivatives of 5,6-Dichloroindoline have been explored for their potential in organic–inorganic photodiode fabrication, indicating their utility in photovoltaic applications (Zeyada et al., 2016).
Miscellaneous Applications
- MRI Imaging Probes : Certain analogs of 5,6-Dichloroindoline have been identified as potential probes for imaging the expression of specific genes using MRI technology (Bar‐Shir et al., 2013)
Safety and Hazards
The safety information for 5,6-Dichloroindoline indicates that it has some hazards associated with it. The hazard statements include H302-H315-H319-H332-H335 . The precautionary statements include P261-P280-P305+P351+P338 . It’s recommended to avoid dust formation, avoid breathing mist, gas or vapours, and avoid contacting with skin and eye .
Properties
IUPAC Name |
5,6-dichloro-2,3-dihydro-1H-indole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7Cl2N/c9-6-3-5-1-2-11-8(5)4-7(6)10/h3-4,11H,1-2H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICJRWHOYRYFHIL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC2=CC(=C(C=C21)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7Cl2N | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.05 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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